Cas no 179694-35-0 (1,2-Ethanediol,1-(4-fluorophenyl)-, (1R)-)

• Product Name: 1,2-Ethanediol,1-(4-fluorophenyl)-, (1R)-
• CAS No: 179694-35-0
• MF: C₈H₉FO₂
• MW: 156.154266119003
• CID: 113250
• PubChem ID: 45090634
• Update Time: 2025-04-18

1,2-Ethanediol,1-(4-fluorophenyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-(4-fluorophenyl)-, (1R)-
• 1,2-Ethanediol,1-(4-fluorophenyl)-,(1R)-(9CI)
• 179694-35-0
• DTXSID601296781
• SCHEMBL16340559
• (1R)-1-(4-FLUOROPHENYL)ETHANE-1,2-DIOL
• (1R)-1-(4-Fluorophenyl)-1,2-ethanediol
• (R)-1-(4-Fluorophenyl)ethane-1,2-diol

• Inchi： 1S/C8H9FO2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,10-11H,5H2/t8-/m0/s1
• InChI Key： NAALXDNDAVNHAC-QMMMGPOBSA-N
• SMILES： FC1C=CC(=CC=1)[C@H](CO)O

Computed Properties

• Exact Mass: 156.05900
• Monoisotopic Mass: 156.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.85140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes